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Compound of Interest

Compound Name: Cerium-141

Cat. No.: B085116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthetic radioisotope Cerium-141
(¹⁴¹Ce), focusing on its nuclear properties, production, and relevant experimental

methodologies. It is intended to serve as a technical resource for professionals in research and

drug development who may utilize ¹⁴¹Ce in their work.

Natural Abundance and Origin
Cerium-141 is a synthetic radioisotope, meaning it is not found in nature.[1][2] Therefore, its

natural abundance is zero. Naturally occurring cerium is composed of four stable isotopes:

¹³⁶Ce, ¹³⁸Ce, ¹⁴⁰Ce, and ¹⁴²Ce.[2][3] In contrast, ¹⁴¹Ce is produced artificially in nuclear reactors

or through charged-particle bombardment.[1][4] It is also a known fission product of uranium.[5]

Isotopic and Decay Data
Cerium-141 is characterized by its beta decay, relatively short half-life, and emission of a

characteristic gamma-ray, making it a subject of interest for therapeutic and diagnostic

applications.[4][6] The key isotopic and decay properties are summarized below.
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Property Value

Half-Life 32.505 days[3]

Decay Mode Beta (β⁻) Decay[7]

Daughter Isotope Praseodymium-141 (¹⁴¹Pr) (100%)

Beta Decay Energy (Q-value) 0.581 MeV[7][8]

Mean Electron Energy 0.17103 MeV

Primary Gamma-Ray Energy 0.145 MeV (48% intensity)[4]

Atomic Mass 140.9082711 u[7][8]

Spin and Parity 7/2-[1][7]

Production Methodologies
The primary method for producing Cerium-141 is through the neutron activation of the stable

isotope Cerium-140.[4][9] This process involves irradiating a target material containing ¹⁴⁰Ce

with thermal neutrons in a nuclear reactor.

Experimental Protocol: Neutron Activation of Cerium-140

Target Preparation: High-purity Cerium(IV) oxide (CeO₂), also known as ceria, is typically

used as the target material.[4] The powder may be encapsulated in a suitable container,

such as high-purity quartz, to withstand reactor conditions.

Irradiation: The encapsulated target is placed in a nuclear reactor and exposed to a high flux

of thermal neutrons. The ¹⁴⁰Ce nuclei absorb neutrons via the (n,γ) reaction to become

¹⁴¹Ce.

Nuclear Reaction: ¹⁴⁰Ce + n → ¹⁴¹Ce + γ

Post-Irradiation Processing: After irradiation, the target is allowed to "cool" for a period to let

short-lived isotopes decay. Depending on the required purity, chemical separation may be

performed to isolate the ¹⁴¹Ce from any remaining ¹⁴⁰Ce and other activation products.
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Activity Measurement: The activity of the produced ¹⁴¹Ce is determined using gamma-ray

spectroscopy. The characteristic 145.4 keV photopeak of ¹⁴¹Ce is measured to quantify the

amount of the radioisotope produced.[4]

Other production routes that have been explored, primarily for academic purposes, include

deuteron bombardment of ¹⁴⁰Ce and neutron-induced reactions on ¹⁴²Ce.[1]

Logical and Experimental Workflows
The production and subsequent decay of Cerium-141 can be visualized through logical

diagrams.

Production Workflow
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Caption: Workflow for the production of Cerium-141.
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Decay Scheme of Cerium-141

Cerium-141 (¹⁴¹Ce)
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Caption: Simplified decay scheme of Cerium-141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Isotopic Data of Cerium-141].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085116#natural-abundance-and-isotopic-data-of-
cerium-141]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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